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An In-depth Guide to the NIH F99/K00 Predoctoral to Postdoctoral Fellow Transition Award

The National Institutes of Health (NIH) Predoctoral to Postdoctoral Fellow Transition Award

(F99/K00) is a specialized grant designed to support promising late-stage graduate students in

transitioning to successful postdoctoral research positions[1][2]. This award aims to encourage

and retain outstanding doctoral candidates who demonstrate a strong potential and interest in

pursuing careers as independent researchers[1][2]. The grant is structured in two distinct

phases: the F99 phase, which supports the final 1-2 years of dissertation research, and the

K00 phase, which provides up to 4 years of mentored postdoctoral career development

support[2]. This guide provides a comprehensive overview of the eligibility criteria, application

process, and key considerations for researchers, scientists, and drug development

professionals interested in this funding opportunity.

I. Core Eligibility Criteria
Eligibility for the F99/K00 award is contingent on several factors, including the applicant's

career stage, citizenship status, and the nature of their degree program. While specific

requirements may vary slightly between participating NIH institutes, the core criteria are largely

consistent.

Applicant Profile:

Career Stage: Applicants must be in their 3rd or 4th year of a PhD or equivalent research

doctoral program (e.g., ScD, DrPH) at the time of application. The applicant should be at the

dissertation research stage of their training and anticipate graduating within 1-2 years. Some

institutes may grant exceptions for students in their 2nd or 5th year under specific
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circumstances, such as an accelerated graduation timeline or a documented leave of

absence.

Degree Program: The F99/K00 award is intended for students in research-focused doctoral

programs. Students enrolled in dual-degree programs (e.g., MD/PhD, DVM/PhD) or clinical

degree programs are not eligible.

Institutional Nomination: For some institutes, such as the National Cancer Institute (NCI),

applicants must be nominated by their institution. Typically, each institution is limited to a

single nominee.

Citizenship and Residency:

General Eligibility: The F99/K00 award is open to U.S. citizens, permanent residents, and

non-U.S. citizens with a valid U.S. visa. However, citizenship requirements can vary by the

participating NIH institute, with some, like the National Institute of Neurological Disorders and

Stroke (NINDS), requiring U.S. citizenship.

Visa Requirements: For non-U.S. citizens, the applicant's visa must permit them to conduct

the proposed research at the applicant institution for the duration of both the F99 and K00

phases. The sponsoring institution is responsible for documenting and assuring the validity of

the applicant's visa status.

The following table summarizes the key quantitative eligibility criteria for the F99/K00 award.
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Eligibility Criterion Requirement

Academic Stage
3rd or 4th year of a PhD or equivalent research

doctoral program.

Time to Graduation Expected to graduate within 1-2 years.

F99 Phase Duration Up to 2 years.

K00 Phase Duration Up to 4 years.

Total Award Duration Up to 6 years.

Citizenship

U.S. citizen, permanent resident, or non-U.S.

citizen with a valid visa (institute-specific

requirements may apply).

II. The F99/K00 Application and Transition Workflow
The F99/K00 grant process involves a detailed application for the initial F99 award, followed by

a separate transition application for the K00 phase. The workflow is designed to ensure a

seamless transition from predoctoral to postdoctoral research.
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F99/K00 Application and Transition Workflow

The transition from the F99 to the K00 phase is a critical step in the award process. This

transition is contingent upon the successful completion of the doctoral degree and securing a

suitable postdoctoral position.
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Logical Flow of the F99 to K00 Transition

III. Financial Support
The F99/K00 award provides comprehensive financial support for both the predoctoral and

postdoctoral phases. The funding levels are designed to cover living expenses, tuition and

fees, and research-related costs.
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Funding Component F99 Phase K00 Phase

Stipend/Salary

Stipends are aligned with the

Ruth L. Kirschstein National

Research Service Award

(NRSA) F31 predoctoral

stipend levels.

For NCI, salary support starts

at $65,000 in the first year and

increases annually, plus fringe

benefits.

Tuition and Fees
For NCI, 60% of the combined

cost, up to $16,000 per year.
For NCI, up to $4,500 per year.

Institutional Allowance

An allowance is provided to

cover fellowship expenses

such as health insurance,

research supplies, and travel.

N/A

Research and

CareerDevelopment Support

Included in the institutional

allowance.

For NCI, up to $3,000 annually

for research expenses, plus

funds for conference travel.

Indirect Costs (F&A)

Not provided separately;

included in the institutional

allowance.

Reimbursed at 8% of modified

total direct costs.

IV. Example Experimental Protocols in F99/K00
Applications
While the F99/K00 application does not prescribe specific experimental methodologies,

successful applications typically include a detailed research plan with well-defined experimental

approaches. The following are generalized examples of methodologies that might be found in a

competitive application, derived from publicly available information on funded projects.

Example 1: Investigating a Novel Signaling Pathway in Cancer

Cell Culture and Transfection: Human cancer cell lines (e.g., HeLa, A549) will be cultured in

DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. For gene knockdown

experiments, cells will be transfected with siRNA targeting the gene of interest using
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Lipofectamine RNAiMAX, following the manufacturer's protocol. Overexpression studies will

be conducted using plasmid vectors transfected with Lipofectamine 3000.

Western Blotting: Protein lysates will be prepared using RIPA buffer, and protein

concentrations will be determined by a BCA assay. Equal amounts of protein will be

separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary

antibodies against the target proteins. HRP-conjugated secondary antibodies and an ECL

detection system will be used for visualization.

Quantitative Real-Time PCR (qRT-PCR): Total RNA will be extracted using TRIzol reagent

and reverse-transcribed into cDNA using a high-capacity cDNA synthesis kit. qRT-PCR will

be performed on a StepOnePlus Real-Time PCR System using SYBR Green master mix and

primers specific to the genes of interest. Gene expression will be normalized to a

housekeeping gene (e.g., GAPDH).

Immunofluorescence and Confocal Microscopy: Cells grown on glass coverslips will be fixed

with 4% paraformaldehyde, permeabilized with 0.1% Triton X-100, and blocked with 5%

BSA. Cells will then be incubated with primary antibodies, followed by fluorescently labeled

secondary antibodies and DAPI for nuclear staining. Images will be acquired using a Zeiss

LSM 880 confocal microscope.

Example 2: High-Throughput Screening for Drug Discovery

Assay Development and Optimization: A cell-based assay will be developed to measure the

activity of a specific enzyme implicated in a disease. The assay will be optimized for a 384-

well plate format, ensuring a robust Z'-factor (>0.5).

High-Throughput Screening (HTS): A library of small molecules will be screened using the

optimized assay on a fully automated robotic platform. Primary hits will be identified based

on a predefined activity threshold (e.g., >50% inhibition).

Hit Confirmation and Dose-Response Analysis: Primary hits will be re-tested in the primary

assay to confirm their activity. Confirmed hits will be subjected to dose-response analysis to

determine their potency (IC50).

Secondary Assays: Active compounds will be evaluated in a panel of secondary assays to

assess their selectivity, mechanism of action, and potential off-target effects. These may
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include cell viability assays (e.g., MTT, CellTiter-Glo) and target engagement assays.

V. Conclusion
The NIH F99/K00 Predoctoral to Postdoctoral Fellow Transition Award represents a significant

opportunity for late-stage graduate students to secure funding that bridges a critical gap in their

research careers. By providing up to six years of continuous support, the award facilitates a

smooth transition into a mentored postdoctoral position and lays the groundwork for a

successful career as an independent investigator. Prospective applicants should carefully

review the specific requirements of the participating NIH institutes and develop a strong

research and career development plan that addresses both the F99 and K00 phases of the

award.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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